N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide

• IUPAC Name: N-cyclohexyl-2-(N-methylsulfonyl-4-phenoxyanilino)acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-28(25,26)23(16-21(24)22-17-8-4-2-5-9-17)18-12-14-20(15-13-18)27-19-10-6-3-7-11-19/h3,6-7,10-15,17H,2,4-5,8-9,16H2,1H3,(H,22,24)
• InChI Key: QQGICJDIWNUJBH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1CCCCC1)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide, also known as CSP-1103, is a novel compound with potential therapeutic applications. It belongs to the class of compounds known as glycine transporter 1 (GlyT1) inhibitors. GlyT1 is responsible for the reuptake of glycine, an important neurotransmitter, from the synaptic cleft. Inhibition of GlyT1 leads to an increase in glycine levels in the synaptic cleft, which can have therapeutic effects.

Mechanism of Action

N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide works by inhibiting GlyT1, which is responsible for the reuptake of glycine from the synaptic cleft. Inhibition of GlyT1 leads to an increase in glycine levels in the synaptic cleft, which can have therapeutic effects. Glycine acts as an inhibitory neurotransmitter in the central nervous system and is involved in the regulation of pain, mood, and cognition.
Biochemical and Physiological Effects:
N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide has been shown to increase glycine levels in the synaptic cleft, which can have several biochemical and physiological effects. It has been shown to increase the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory. It has also been shown to increase the release of dopamine in the prefrontal cortex, which is involved in the regulation of mood and motivation.

Advantages and Limitations for Lab Experiments

N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide has several advantages for lab experiments. It is a selective inhibitor of GlyT1 and does not affect other neurotransmitter transporters. It has also been shown to have good oral bioavailability and can be administered orally. However, N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide has some limitations for lab experiments. It has a short half-life and requires frequent dosing. It also has low solubility in water, which can make it difficult to administer in aqueous solutions.

Future Directions

There are several future directions for the study of N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide. One direction is the development of more potent and selective GlyT1 inhibitors. Another direction is the study of the long-term effects of N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide on cognition and mood. Additionally, the therapeutic potential of N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide for the treatment of drug addiction and withdrawal symptoms should be further explored. Finally, the safety and efficacy of N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide in human clinical trials should be investigated.

Scientific Research Applications

N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide has been studied extensively for its potential therapeutic applications. It has been shown to have antidepressant, antipsychotic, and analgesic effects in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, N~1~-cyclohexyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.